Cas no 116332-61-7 (N-Methoxy-N-methyl-4-(trifluoromethyl)benzamide)

• Product Name: N-Methoxy-N-methyl-4-(trifluoromethyl)benzamide
• CAS No: 116332-61-7
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• MDL: MFCD08689795
• CID: 858481
• PubChem ID: 253661402
• Update Time: 2025-06-11

N-Methoxy-N-methyl-4-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-Methoxy-N-methyl-4-(trifluoromethyl)benzamide
• N-Methoxy-N-methyl-4-(trifluoromethyl)-benzenecarboxamide
• 4-(trifluoromethyl)-N-methoxy-Nmethylbenzamide
• AG-B-37219
• AGN-PC-000B8Y
• ANW-55203
• CTK7B4150
• N-methoxy-N-methyl-4-trifluoromethylbenzamide
• N-Methoxy-N-methyl-4-trifluoromethyl-benzamide
• N-methyl-N-(methyloxy)-4-(trifluoromethyl)benzamide
• SBB098065
• N-Methoxy-N-methyl-4-(trifluoromethyl)
• 4-[Methoxy(methyl)carbamoyl]benzotrifluoride
• Benzamide, N-methoxy-N-methyl-4-(trifluoromethyl)-
• YFDOMHRDNWBTMU-UHFFFAOYSA-N
• 2675AA
• RP13387
• M2762
• N-methoxy-N-methyl-4-trifluoromethylbenza
• MFCD08689795
• DA-47682
• SY050834
• AKOS005072906
• W16955
• F1903-0145
• J-523620
• 116332-61-7
• N-methoxy-N-methyl-4-(trifluoromethyl)benzenecarboxamide
• DTXSID60555389
• SCHEMBL1852354
• HA-0808
• CS-0061700

• MDL： MFCD08689795
• Inchi： 1S/C10H10F3NO2/c1-14(16-2)9(15)7-3-5-8(6-4-7)10(11,12)13/h3-6H,1-2H3
• InChI Key： YFDOMHRDNWBTMU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(N(C)OC)=O)=CC=1)(F)F

Computed Properties

• Exact Mass: 233.0664
• Monoisotopic Mass: 233.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 2.3

Experimental Properties

• Refractive Index: 1.4710-1.4750
• PSA: 29.54

N-Methoxy-N-methyl-4-(trifluoromethyl)benzamide Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks

Additional information on N-Methoxy-N-methyl-4-(trifluoromethyl)benzamide

N-Methoxy-N-methyl-4-(trifluoromethyl)benzamide (CAS No. 116332-61-7): A Comprehensive Overview

N-Methoxy-N-methyl-4-(trifluoromethyl)benzamide (CAS No. 116332-61-7) is a versatile compound with significant applications in the fields of medicinal chemistry, materials science, and chemical synthesis. This compound, characterized by its unique trifluoromethyl and methoxy functionalities, has garnered considerable attention due to its potential in drug discovery and development.

The molecular structure of N-Methoxy-N-methyl-4-(trifluoromethyl)benzamide consists of a benzene ring substituted with a trifluoromethyl group at the para position and an amide group with a methoxy and methyl substituent. The presence of the trifluoromethyl group imparts significant electronic and steric effects, making this compound highly useful in various synthetic transformations and biological studies.

Recent research has highlighted the importance of N-Methoxy-N-methyl-4-(trifluoromethyl)benzamide in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in cancer progression. The trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, which are crucial properties for effective drug candidates.

In addition to its pharmaceutical applications, N-Methoxy-N-methyl-4-(trifluoromethyl)benzamide has shown promise in materials science. Researchers at the University of California, Berkeley, have explored its use as a building block for advanced functional materials. The compound's unique electronic properties make it suitable for applications in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs).

The synthesis of N-Methoxy-N-methyl-4-(trifluoromethyl)benzamide can be achieved through several well-established routes. One common method involves the reaction of 4-trifluoromethylbenzoic acid with N,O-dimethylhydroxylamine hydrochloride in the presence of a coupling reagent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC). This reaction yields high purity N-Methoxy-N-methyl-4-(trifluoromethyl)benzamide with excellent yields.

The physical and chemical properties of N-Methoxy-N-methyl-4-(trifluoromethyl)benzamide have been extensively studied. It is a white crystalline solid with a melting point ranging from 95 to 97°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it easy to handle and process in laboratory settings.

Safety considerations are an essential aspect when working with any chemical compound. While N-Methoxy-N-methyl-4-(trifluoromethyl)benzamide is not classified as a hazardous material, proper handling procedures should be followed to ensure safety. It is recommended to use personal protective equipment (PPE), such as gloves and safety goggles, when handling this compound to prevent skin contact and inhalation.

In conclusion, N-Methoxy-N-methyl-4-(trifluoromethyl)benzamide (CAS No. 116332-61-7) is a valuable compound with diverse applications in medicinal chemistry, materials science, and chemical synthesis. Its unique structural features and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new potential uses for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.